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Compound of Interest

Compound Name: Methyl 16-methylheptadecanoat
CAS No.: 68517-10-2
Cat. No.: B15553922
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 16-methylheptadecanoate is a branched-chain fatty acid methyl ester that has
garnered interest in the scientific community for its potential therapeutic applications,
particularly in oncology. This technical guide provides a comprehensive overview of its
synonyms, chemical and physical properties, experimental protocols for its synthesis and
analysis, and its biological activities. The information is presented to support researchers and
professionals in drug development in their understanding and utilization of this compound.

Synonyms and Identifiers

Methyl 16-methylheptadecanoate is known by a variety of names in scientific literature and
chemical databases. A comprehensive list of its synonyms and identifiers is provided in Table 1.

Table 1: Synonyms and Identifiers for Methyl 16-methylheptadecanoate
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Type Identifier Source
methyl 16-

IUPAC Name [1]
methylheptadecanoate

CAS Number 5129-61-3 [1]

PubChem CID 110444 [1]

Molecular Formula C19H3802 [1]

Synonyms

Methyl isostearate

[2]

16-Methylheptadecanoic acid

methyl ester

[1]

Heptadecanoic acid, 16-

methyl-, methyl ester

[1]

Isooctadecanoic acid, methyl

ester

[1]

Methyl isooctadecanoate

[1]

UNII-2B9VP4H23C

[1]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 16-methylheptadecanoate is

presented in Table 2. These properties are crucial for its handling, formulation, and analytical

characterization.

Table 2: Physicochemical Properties of Methyl 16-methylheptadecanoate
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Property Value Unit Source
Molecular Weight 298.50 g/mol [2]
Boiling Point

_ 340.7 £ 10.0 °C [3]
(predicted)
Density (predicted) 0.862 £ 0.06 g/cm3 [3]
LogP (predicted) 8.272 [4]
Water Solubility

) Very low [3]
(predicted)

Colorless to pale

Appearance [3]

yellow liquid

Experimental Protocols
Synthesis: Acid-Catalyzed Transesterification of 16-
Methylheptadecanoic Acid

This protocol describes the synthesis of Methyl 16-methylheptadecanoate from its
corresponding fatty acid via acid-catalyzed transesterification.

Materials:

16-Methylheptadecanoic acid

e Anhydrous methanol (CH3OH)

o Concentrated sulfuric acid (H2S0O4) or Boron trifluoride-methanol solution (BF3-methanol)
o Toluene

e Hexane

o Saturated sodium bicarbonate solution (NaHCO?3)

e Anhydrous sodium sulfate (Na2S04)
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Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve a known quantity of 16-methylheptadecanoic
acid in a minimal amount of toluene.

Add a 20-fold molar excess of anhydrous methanol to the flask.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the fatty
acid weight) or BF3-methanol solution to the mixture while stirring.

Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 65-70°C)
for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the reaction mixture to a separatory funnel and add an equal volume of hexane.

Wash the organic layer sequentially with water and saturated sodium bicarbonate solution to
neutralize the acid catalyst.

Wash the organic layer again with water until the aqueous layer is neutral.
Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude Methyl 16-methylheptadecanoate.

The crude product can be further purified by column chromatography on silica gel using a
hexane-ethyl acetate gradient.
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Analysis: Gas Chromatography-Mass Spectrometry (GC-
MS)

This protocol outlines a general method for the analysis of Methyl 16-methylheptadecanoate
using GC-MS.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a split/splitless injector and a flame ionization detector
(FID) or a mass spectrometer.

e Column: A polar capillary column suitable for FAME analysis (e.g., DB-WAX, HP-88).
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
* Injector Temperature: 250°C.
e Oven Temperature Program:

o Initial temperature: 100°C, hold for 2 minutes.

o Ramp to 180°C at a rate of 10°C/min, hold for 5 minutes.

o Ramp to 240°C at a rate of 5°C/min, hold for 10 minutes.
e Mass Spectrometer (if used):

o lon Source Temperature: 230°C.

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Scan Range: m/z 40-500.
Procedure:

o Prepare a standard solution of Methyl 16-methylheptadecanoate of known concentration in
hexane.
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» Prepare the sample for analysis by dissolving it in hexane.
e Inject 1 pL of the sample or standard solution into the GC.

e Acquire the data and analyze the resulting chromatogram and/or mass spectrum.
Identification is confirmed by comparing the retention time and mass spectrum to the
standard.

Biological Activity and Potential Applications
Anticancer Activity

Methyl 16-methylheptadecanoate has demonstrated significant anticancer potential in
preclinical studies. Research has shown its ability to induce cytotoxicity in various cancer cell
lines.

Table 3: In Vitro Cytotoxicity of Methyl 16-methylheptadecanoate

Cell Line Cancer Type IC50 (pg/mL) Source
KB Oral Cancer 18.75+£0.12
A431 Skin Carcinoma 37.5+0.42

The mechanism of its anticancer activity is linked to the downregulation of Heat Shock Protein
90 (HSP90). HSP90 is a molecular chaperone that is crucial for the stability and function of
numerous client proteins that are involved in cancer cell proliferation, survival, and metastasis.

Experimental Workflow for Anticancer Screening

The following diagram illustrates a typical workflow for evaluating the in vitro anticancer activity
of a compound like Methyl 16-methylheptadecanoate using the MTT assay.

Caption: Workflow for MTT-based cytotoxicity assay.

Signaling Pathway Involvement

The anticancer effect of Methyl 16-methylheptadecanoate has been associated with the
downregulation of HSP90. While the precise upstream signaling events initiated by this
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compound are still under investigation, the inhibition of HSP90 leads to the destabilization and
degradation of its client proteins, many of which are critical for cancer cell survival. The
following diagram illustrates a simplified pathway of HSP90 inhibition.

Compound Action

Inhibition

Chaperong Inhibition

Stabilization (blocked)

Client Protein Destabilization

Oncogenic Client Proteins
(e.g., Akt, Raf-1, HER2)
7

\
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Click to download full resolution via product page

Caption: Simplified HSP90 inhibition pathway.

Conclusion

Methyl 16-methylheptadecanoate is a promising bioactive compound with demonstrated
anticancer properties. This technical guide provides essential information for researchers and
drug development professionals to advance the study and potential therapeutic application of
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this molecule. Further research is warranted to fully elucidate its mechanisms of action and to
explore its efficacy and safety in more complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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